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Compound of Interest

Compound Name: Remdesivir-d4

Cat. No.: B15567205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

Remdesivir-d4, a deuterated internal standard for the quantification of the antiviral agent

Remdesivir. Accurate preparation of stock solutions is critical for reliable and reproducible

results in downstream applications such as in vitro assays and pharmacokinetic studies.

Physicochemical Properties and Solubility
Remdesivir-d4 is a deuterated analog of Remdesivir, a broad-spectrum antiviral agent.

Understanding its physical and chemical properties is essential for proper handling and

storage.

Table 1: Physicochemical Properties of Remdesivir-d4

Property Value Reference

Molecular Formula C27H31D4N6O8P

Molecular Weight 606.6 g/mol

Appearance A solid

Purity
≥99% deuterated forms (d1-

d4)
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The solubility of Remdesivir-d4 is a critical factor in the selection of an appropriate solvent for

stock solution preparation. While specific quantitative solubility data for the deuterated form is

not extensively published, information for Remdesivir provides a strong guideline. Remdesivir is

soluble in several organic solvents but is virtually insoluble in water.

Table 2: Solubility of Remdesivir and Remdesivir-d4

Solvent
Solubility of
Remdesivir

Solubility of
Remdesivir-d4

Reference

Dimethyl sulfoxide

(DMSO)

100 mg/mL (165.95

mM)
Soluble ,

Dimethylformamide

(DMF)
Not specified Soluble

Methanol Completely soluble Soluble ,

Ethanol 16 mg/mL (26.55 mM) Not specified

Water Insoluble Not specified

Based on the available data, Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions of Remdesivir-d4 due to its high solubilizing

capacity for the parent compound.

Stability and Storage
Remdesivir has been shown to be unstable in plasma and undergoes degradation under

thermal and basic hydrolytic stress. Therefore, proper storage of Remdesivir-d4 stock

solutions is crucial to maintain their integrity. The solid form of Remdesivir-d4 is stable for at

least four years when stored at -20°C. It is recommended to store stock solutions at -20°C or

-80°C in small aliquots to minimize freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Remdesivir-d4 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Remdesivir-d4 in DMSO.
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Materials:

Remdesivir-d4 (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid Remdesivir-d4 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Remdesivir-d4 using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.066

mg of Remdesivir-d4.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 606.6 g/mol = 6.066 mg

Dissolution: Add the weighed Remdesivir-d4 to an appropriate microcentrifuge tube or

amber glass vial. Add the calculated volume of anhydrous DMSO. For 6.066 mg, add 1 mL of

DMSO.

Mixing: Cap the tube or vial securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be applied if

necessary to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed microcentrifuge

tubes or amber glass vials to minimize freeze-thaw cycles. Store the aliquots at -20°C or

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15567205?utm_src=pdf-body
https://www.benchchem.com/product/b15567205?utm_src=pdf-body
https://www.benchchem.com/product/b15567205?utm_src=pdf-body
https://www.benchchem.com/product/b15567205?utm_src=pdf-body
https://www.benchchem.com/product/b15567205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-80°C.

Experimental Workflow
To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Remdesivir-d4 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567205#how-to-prepare-stock-solutions-of-
remdesivir-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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